N-cyclopentyl-5-(3,4-dichlorophenyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: N-cyclopentyl-5-(3,4-dichlorophenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H14Cl2N2O2/c16-11-6-5-9(7-12(11)17)14-8-13(19-21-14)15(20)18-10-3-1-2-4-10/h5-8,10H,1-4H2,(H,18,20)
• InChI Key: RTXLIYJWVAMJIT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=NOC(=C2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C15H14Cl2N2O2
• Molecular Weight: 325.2 g/mol

Description

N-cyclopentyl-5-(3,4-dichlorophenyl)-1,2-oxazole-3-carboxamide: is a synthetic organic compound that belongs to the class of oxazole derivatives This compound is characterized by the presence of a cyclopentyl group, a dichlorophenyl group, and an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-cyclopentyl-5-(3,4-dichlorophenyl)-1,2-oxazole-3-carboxamide typically involves the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through the cyclization of appropriate precursors under specific conditions. For instance, the reaction of 3,4-dichlorophenylacetic acid with an appropriate amine can lead to the formation of the oxazole ring.

Introduction of the Cyclopentyl Group: The cyclopentyl group can be introduced through a nucleophilic substitution reaction. This involves the reaction of the oxazole intermediate with cyclopentylamine under controlled conditions.

Formation of the Carboxamide Group: The final step involves the formation of the carboxamide group through the reaction of the intermediate with a suitable carboxylating agent.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of automated reactors, precise temperature control, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound